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Compound of Interest

Compound Name: Sunitinib-d10

Cat. No.: B019961

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of
Sunitinib-d10, a deuterated analog of the multi-targeted tyrosine kinase inhibitor, Sunitinib.
This document is intended for researchers, scientists, and professionals in drug development
who utilize Sunitinib-d10 as an internal standard in pharmacokinetic and bioanalytical studies.

Core Chemical Properties

Sunitinib-d10 is a stable, isotopically labeled form of Sunitinib, designed for use in mass
spectrometry-based quantification assays. The deuterium labeling provides a distinct mass-to-
charge ratio, allowing for its differentiation from the unlabeled Sunitinib while maintaining nearly
identical chemical and physical properties.

Physicochemical Data

The following table summarizes the key physicochemical properties of Sunitinib-d10 in
comparison to its non-deuterated counterpart, Sunitinib.
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Property

Sunitinib-d10

Sunitinib

Appearance

Yellow Solid[1]

Yellow to orange powder[2]

Molecular Formula

C22H17D10FN4O2[3][4][5][6]

C22H27FN4O2[7]

Molecular Weight 408.54 g/mol [5][6] 398.47 g/mol
Exact Mass 408.2746 Da[5] 398.2118 Da
Soluble in DMSO at 40 mg/mL.
. ) Poorly soluble in ethanol and
Solubility Soluble in DMSOJ3]

water (maximum solubility in
water ~10-50 uM).[8]

pKa (Sunitinib malate)

Not explicitly available,
expected to be similar to
Sunitinib

8.95[2]

5.2 (octanol/water at pH 7 for

LogP 3.99[4] o

Sunitinib malate)[2]
Polar Surface Area (PSA) 84.21 A?[4] 77.2 A2
Storage Temperature -20°C[3][5] -20°C[8]

Stability

> 4 years at -20°C[3]

Stable in oral suspension for at
least 60 days at room
temperature and 4°C.[9][10]
Lyophilized form is stable for
24 months at -20°C.[8]

Mechanism of Action of Sunitinib

Sunitinib is a potent inhibitor of multiple receptor tyrosine kinases (RTKs) implicated in tumor
growth, angiogenesis, and metastatic progression.[7] Its primary targets include Platelet-
Derived Growth Factor Receptors (PDGFRa and PDGFR[3) and Vascular Endothelial Growth
Factor Receptors (VEGFR1, VEGFR2, and VEGFR3).[11][12] By blocking the signaling of
these receptors, Sunitinib disrupts downstream pathways crucial for cancer cell proliferation
and survival, such as the RAS/MAPK and PI3K/AKT pathways.[11]
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Workflow for Sunitinib Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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